N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C18H21NO4/c1-2-21-12-13-22-17-11-7-6-10-16(17)19-18(20)14-23-15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,19,20)
• InChI Key: ZSELKNBWKASTNK-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1NC(=O)COC2=CC=CC=C2

Description

N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide, also known as EEPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EEPA belongs to the class of amide compounds and is synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The mechanism of action of N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide is not fully understood. However, studies have suggested that this compound may exert its therapeutic effects through the inhibition of various signaling pathways. For example, this compound has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Additionally, this compound has been found to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. Additionally, this compound has low toxicity and is well-tolerated in animal studies. However, this compound has some limitations. It is a relatively new compound, and its therapeutic potential is still being explored. Additionally, more studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for research on N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide. One area of research is the development of this compound-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to determine the efficacy of this compound as an anticancer agent. Another area of research is the investigation of the mechanism of action of this compound and the identification of its molecular targets.
Conclusion
This compound is a chemical compound that has potential therapeutic applications in the treatment of various diseases. Its anti-inflammatory, antimicrobial, and anticancer properties make it a promising candidate for drug development. Further research is needed to fully understand the mechanism of action of this compound and to determine its optimal dosage and administration route.

Synthesis Methods

N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide is synthesized through a multistep process that involves the reaction of 2-phenoxyacetic acid with thionyl chloride to form 2-phenoxyacetyl chloride. The resulting product is then reacted with 2-ethoxyethanol to form 2-(2-ethoxyethoxy)phenyl-2-phenoxyacetate. The final step involves the reaction of the intermediate product with ammonia to form this compound.

Scientific Research Applications

N-[2-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce the expression of pro-inflammatory genes.
This compound has also been investigated for its potential use as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth. Additionally, this compound has been found to have antimicrobial properties and can inhibit the growth of various bacterial strains.